Cas no 14304-31-5 (1-Heptene-4,6-diyn-3-ol)

• Product Name: 1-Heptene-4,6-diyn-3-ol
• CAS No: 14304-31-5
• MF: C₇H₆O
• MW: 106.121942043304
• CID: 1312346
• PubChem ID: 11251971
• Update Time: 2025-04-20

1-Heptene-4,6-diyn-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Heptene-4,6-diyn-3-ol
• hept-1-en-4,6-diyn-3-ol
• hept-1-ene-4,6-diyne-3-ol
• 14304-31-5
• DTXSID10460050

• Inchi： 1S/C7H6O/c1-3-5-6-7(8)4-2/h1,4,7-8H,2H2
• InChI Key： QDWDAWJYZMHUPK-UHFFFAOYSA-N
• SMILES： OC(C#CC#C)C=C

Computed Properties

• Exact Mass: 106.041864811g/mol
• Monoisotopic Mass: 106.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2Ų